(2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C29H28N2O5S
• Molecular Weight: 516.6 g/mol
• IUPAC Name: (5E)-5-[[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxyphenyl]methylidene]-2-(2-ethylphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C29H28N2O5S/c1-4-21-8-6-7-9-22(21)30-29-31(3)28(32)27(37-29)16-19-10-12-23(25(14-19)33-5-2)34-17-20-11-13-24-26(15-20)36-18-35-24/h6-16H,4-5,17-18H2,1-3H3/b27-16+,30-29?
• InChI Key: QXDGUBBGAMHSDT-PZYXYUMTSA-N
• Isomeric SMILES: CCC1=CC=CC=C1N=C2N(C(=O)/C(=C\C3=CC(=C(C=C3)OCC4=CC5=C(C=C4)OCO5)OCC)/S2)C
• SMILES: CCC1=CC=CC=C1N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC4=CC5=C(C=C4)OCO5)OCC)S2)C

Description

(2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a synthesized compound that has gained attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of (2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the inhibition of specific proteins involved in cell proliferation and survival. This compound targets the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth, survival, and metabolism. By inhibiting this pathway, (2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one can induce apoptosis in cancer cells and prevent their proliferation.
Biochemical and Physiological Effects:
Studies have shown that (2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one can have various biochemical and physiological effects, including anti-inflammatory and anti-oxidant properties. This compound has been shown to reduce the production of reactive oxygen species (ROS) and inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. Furthermore, this compound has been shown to improve glucose metabolism and insulin sensitivity, which can be beneficial in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its potential as an anti-cancer agent. This compound has shown promising results in inducing apoptosis in cancer cells and inhibiting their proliferation. However, one of the limitations of using this compound is its potential toxicity, which can be harmful to normal cells. Furthermore, the synthesis of this compound can be challenging, and the purification process can be time-consuming and costly.

Future Directions

There are several future directions for the research and development of (2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One direction is to further investigate its potential as an anti-cancer agent and develop more efficient and selective derivatives. Another direction is to explore its potential as a treatment for other diseases, such as diabetes and cardiovascular diseases, and investigate its mechanism of action in these contexts. Furthermore, the development of more efficient and cost-effective synthesis methods and purification processes can facilitate the production and testing of this compound in lab experiments.

Synthesis Methods

The synthesis of (2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the condensation of 2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one with 4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzaldehyde in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation mechanism, followed by cyclization to form the thiazolidinone ring. The final product is obtained through a purification process, such as recrystallization or chromatography.

Scientific Research Applications

(2E,5E)-5-[4-(1,3-benzodioxol-5-ylmethoxy)-3-ethoxybenzylidene]-2-[(2-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has shown potential applications in medicinal chemistry, particularly as an anti-cancer agent. Studies have shown that this compound can induce apoptosis (cell death) in cancer cells by targeting specific proteins involved in cell proliferation and survival. Furthermore, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which can be beneficial in the treatment of various diseases, such as diabetes and cardiovascular diseases.